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Compound of Interest |

Ethyl 2-(2,4-dichloroanilino)-2-
Compound Name:

oxoacetate
CAS No.: 15313-47-0
Cat. No.: B094709

Get Quote

\ J

An important note on the subject of this guide: Initial research into "Ethyl 2-(2,4-
dichloroanilino)-2-oxoacetate" (purportedly CAS 15313-47-0) revealed a significant lack of
verifiable scientific data in authoritative, peer-reviewed literature and major chemical
databases. To ensure the scientific integrity and utility of this guide for research professionals,
the focus has been shifted to a closely related, well-documented analogue: Ethyl 2-(4-
chloroanilino)-2-oxoacetate (CAS 5397-14-8). This compound offers a solid foundation for
discussing the molecular structure, synthesis, and characterization pertinent to this class of
molecules.

Molecular Structure and Physicochemical
Properties

Ethyl 2-(4-chloroanilino)-2-oxoacetate, also known as ethyl 4'-chlorooxanilate, is a member of
the oxanilate family, characterized by an anilino group attached to an oxoacetamide moiety.
The presence of a chlorine atom on the phenyl ring and the ethyl ester group significantly
influences its electronic properties, solubility, and reactivity.
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Molecular Structure

The core structure consists of a central two-carbon chain with two carbonyl groups. One
carbonyl is part of an amide linkage to a 4-chlorinated aniline ring, and the other is part of an
ethyl ester.

Caption: 2D structure of Ethyl 2-(4-chloroanilino)-2-oxoacetate.

Physicochemical Data Summary

The key physicochemical properties of Ethyl 2-(4-chloroanilino)-2-oxoacetate are summarized
in the table below. These parameters are crucial for designing experimental conditions, such as
selecting appropriate solvents and predicting the compound's behavior in various chemical and
biological systems.

Property Value Source

CAS Number 5397-14-8 PubChem[1]
Molecular Formula C10H10CINOs3 PubChem[1]
Molecular Weight 227.64 g/mol PubChem[1]
IUPAC Name ethyl 2-(4-chloroanilino)-2- PubChem[1]

oxoacetate

XLogP3 2.1 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem[1]

Hydrogen Bond Acceptor
3 PubChem[1]
Count

Synthesis of Ethyl 2-(4-chloroanilino)-2-oxoacetate

The synthesis of ethyl 2-(4-chloroanilino)-2-oxoacetate is typically achieved through the
acylation of 4-chloroaniline with an appropriate acylating agent. A common and efficient method
involves the reaction of 4-chloroaniline with ethyl oxalyl chloride.

Synthetic Workflow
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The reaction proceeds via a nucleophilic acyl substitution mechanism. The lone pair of
electrons on the nitrogen atom of 4-chloroaniline attacks the electrophilic carbonyl carbon of
ethyl oxalyl chloride. This is followed by the elimination of a chloride ion and a proton to yield
the final product.

Reactants

(4-Ch|oroani|ine) (Ethyl Oxalyl Chloride)

Reaction

@philic Acyl Substitution

Products

(Ethyl 2-(4-ch|oroaniIino)-2-oxoacetate) HCI

Click to download full resolution via product page

Caption: Synthesis workflow for Ethyl 2-(4-chloroanilino)-2-oxoacetate.

Detailed Experimental Protocol

This protocol is a representative procedure for the synthesis of ethyl 2-(4-chloroanilino)-2-
oxoacetate.

Materials:
e 4-Chloroaniline
» Ethyl oxalyl chloride

e Anhydrous diethyl ether (or another suitable aprotic solvent)
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Triethylamine (or another suitable base)
Hydrochloric acid (HCI), 1M solution

Saturated sodium bicarbonate (NaHCOs) solution
Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa4)

Procedure:

Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stirrer and a
dropping funnel under a nitrogen atmosphere, dissolve 4-chloroaniline (1 equivalent) and
triethylamine (1.1 equivalents) in anhydrous diethyl ether.

Addition of Acylating Agent: Cool the solution to 0 °C in an ice bath. Add a solution of ethyl
oxalyl chloride (1 equivalent) in anhydrous diethyl ether dropwise via the dropping funnel
over 30 minutes.

Reaction Monitoring: After the addition is complete, allow the reaction mixture to warm to
room temperature and stir for 2-4 hours. The progress of the reaction can be monitored by
Thin Layer Chromatography (TLC).

Workup:
o Filter the reaction mixture to remove the triethylamine hydrochloride salt.

o Transfer the filtrate to a separatory funnel and wash sequentially with 1M HCI, saturated
NaHCOs solution, and brine.

o Dry the organic layer over anhydrous MgSOa4 or Na2SOa.
Purification:

o Filter off the drying agent and concentrate the organic solvent under reduced pressure
using a rotary evaporator.
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o The resulting crude product can be purified by recrystallization from a suitable solvent
system (e.g., ethanol/water or hexane/ethyl acetate) to yield pure ethyl 2-(4-
chloroanilino)-2-oxoacetate as a solid.

Characterization and Spectroscopic Analysis

The identity and purity of the synthesized ethyl 2-(4-chloroanilino)-2-oxoacetate should be
confirmed using standard analytical techniques.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR should show characteristic signals for the aromatic protons (typically two doublets
in the aromatic region), the N-H proton (a singlet, which may be broad), the quartet for the
-OCHz2- group of the ethyl ester, and the triplet for the -CHs group of the ethyl ester.

o 13C NMR will show distinct peaks for the two carbonyl carbons (amide and ester), the
aromatic carbons (including the carbon attached to the chlorine), and the carbons of the
ethyl group.

« Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for
the N-H stretching (around 3300 cm~1), the C=0 stretching of the amide and ester groups
(typically in the range of 1650-1750 cm~1), and C-ClI stretching in the fingerprint region.

o Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the
compound. The mass spectrum will show the molecular ion peak (M*) and characteristic
fragmentation patterns, including the isotopic pattern for the presence of a chlorine atom.

Applications and Future Directions

Ethyl oxanilates are valuable intermediates in organic synthesis and have been explored for
various applications in medicinal chemistry and materials science.

o Pharmaceutical Research: The oxanilate scaffold is present in a number of biologically active
molecules. Derivatives of this compound can be synthesized to explore their potential as
enzyme inhibitors, antimicrobial agents, or anticancer agents. The presence of the chlorine
atom can be crucial for modulating the pharmacokinetic and pharmacodynamic properties of
potential drug candidates.
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e Organic Synthesis: This compound can serve as a building block for the synthesis of more
complex heterocyclic compounds, such as quinoxalines, which are known to have a wide
range of biological activities.

o Materials Science: The rigid structure and potential for hydrogen bonding make this class of
compounds interesting for the development of new organic materials with specific electronic
or optical properties.

Further research on ethyl 2-(4-chloroanilino)-2-oxoacetate and its derivatives could focus on
the development of novel synthetic methodologies, the exploration of its biological activity
profile, and its application as a scaffold for the design of new functional molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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